Cas no 66299-68-1 (3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one)

• Product Name: 3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one
• CAS No: 66299-68-1
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• MDL: MFCD06019314
• CID: 1707065
• PubChem ID: 4711768
• Update Time: 2025-05-19

3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-amino-6,7-dimethoxy-2-methyl-
• MFCD06019314
• 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one
• STL158419
• VS-09820
• AKOS004117473
• CS-0237687
• EN300-186467
• BBL030456
• 3-amino-6,7-dimethoxy-2-methyl-3,4-dihydroquinazolin-4-one
• 3-amino-6,7-dimethoxy-2-methylquinazolin-4-one
• ALBB-028413
• SCHEMBL5928842
• 66299-68-1
• 3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one

• MDL： MFCD06019314
• Inchi： 1S/C11H13N3O3/c1-6-13-8-5-10(17-3)9(16-2)4-7(8)11(15)14(6)12/h4-5H,12H2,1-3H3
• InChI Key： ZRWQQVCMYRGUPA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(N(C(C)=N2)N)=O)OC

Computed Properties

• Exact Mass: 235.09579
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one

Introduction to 3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one (CAS No. 66299-68-1) and Its Emerging Applications in Chemical Biology

3-Amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one, identified by the chemical identifier CAS No. 66299-68-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its role in the development of various bioactive molecules, particularly in the realm of anticancer and antimicrobial agents. The presence of multiple functional groups, including an amino group, methoxy substituents, and a methyl group, contributes to its versatility and reactivity, making it a valuable building block for medicinal chemistry investigations.

The structure of 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one features a fused benzene ring and a pyrimidine ring, with specific substitutions that enhance its biological activity. The amino group at the 3-position and the methoxy groups at the 6 and 7 positions are particularly noteworthy, as they can participate in various interactions with biological targets. These features have prompted extensive research into its potential therapeutic effects, especially in the context of modulating cellular signaling pathways associated with diseases such as cancer and inflammation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one with biological targets at an unprecedented level of detail. Studies have demonstrated that this compound can interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data suggest that it may inhibit kinases that are overexpressed in certain cancer cell lines, thereby disrupting tumor growth and proliferation. Additionally, its ability to modulate inflammatory pathways has been investigated, highlighting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one are another area of active interest. Research indicates that this compound exhibits favorable solubility characteristics, which is essential for its absorption and distribution within the body. Furthermore, its stability under physiological conditions suggests that it could be suitable for oral administration, a route that would enhance patient compliance. These attributes make it an attractive candidate for further development into a novel therapeutic agent.

In vitro studies have provided compelling evidence of the biological activity of 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one. Notably, it has shown inhibitory effects on several enzymes implicated in cancer progression. For example, research has revealed that it can block the activity of tyrosine kinases, which are key players in signal transduction pathways that drive cell division and survival. This mechanism of action aligns with the development of targeted therapies that seek to disrupt aberrant signaling in cancer cells without harming healthy tissues.

Moreover, the antioxidant properties of this compound have been explored. Oxidative stress is recognized as a contributing factor in various diseases, including neurodegenerative disorders and cardiovascular conditions. Studies suggest that 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This protective effect could translate into therapeutic benefits for conditions where oxidative stress plays a significant role.

The synthesis of 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These synthetic strategies not only facilitate laboratory-scale production but also lay the groundwork for large-scale manufacturing if further development proceeds.

Future research directions include exploring the compound's potential in combination therapies. By pairing 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one with other agents that target different aspects of disease pathology, researchers aim to enhance overall treatment efficacy. Additionally, preclinical studies are being designed to evaluate its safety profile and dosing requirements in animal models before human trials can commence.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 3-amino-6,7-dimethoxy-2-methylquinazolin-4(3H)-one. AI-driven platforms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. This high-throughput screening approach has been instrumental in uncovering novel bioactive molecules that might otherwise remain undiscovered through traditional methods.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Such partnerships bring together expertise from diverse disciplines—medicinal chemistry, pharmacology, bioinformatics—and facilitate rapid progress toward developing new treatments for unmet medical needs.

In conclusion, 3-amino -6 ,7 -dimeth oxy - 2 -methyl quin az olin - 4 ( 3 H ) - one ( CAS No .66 299 -68 -1 ) represents a promising compound with multifaceted biological activities . Its unique structural features , combined with recent advances in computational biology and synthetic chemistry , position it as a valuable candidate for further exploration . As research continues to uncover its therapeutic potential , this molecule may contribute significantly to addressing complex diseases through innovative drug development strategies . p >